Cas no 5324-75-4 (1-(benzenesulfonyl)-4-bromo-2-methylbenzene)

• Product Name: 1-(benzenesulfonyl)-4-bromo-2-methylbenzene
• CAS No: 5324-75-4
• MF: C₁₃H₁₁BrO₂S
• MW: 311.194241762161
• CID: 1581498
• PubChem ID: 220254
• Update Time: 2025-04-21

1-(benzenesulfonyl)-4-bromo-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-4-bromo-2-methylbenzene
• CTK1H1961
• NSC2728
• AC1Q6TOD
• 4-bromo-2-methyl-1-(phenylsulfonyl)benzene
• (4-Brom-2-methyl-phenyl)-phenyl-sulfon
• (4-bromo-2-methyl-phenyl)-phenyl sulfone
• 2-methyl-4-bromodiphenyl sulphone
• AR-1G1202
• AG-J-35792
• AC1L58IN
• CTK1H1961; NSC2728; AC1Q6TOD; 4-bromo-2-methyl-1-(phenylsulfonyl)benzene; (4-Brom-2-methyl-phenyl)-phenyl-sulfon; (4-bromo-2-methyl-phenyl)-phenyl sulfone; 2-methyl-4-bromodiphenyl sulphone; AR-1G1202; AG-J-35792; AC1L58IN;
• DTXSID70277525
• 5324-75-4
• NSC-2728
• 1-(phenylsulfonyl)-4-bromo-2-methylbenzene

• Inchi： 1S/C13H11BrO2S/c1-10-9-11(14)7-8-13(10)17(15,16)12-5-3-2-4-6-12/h2-9H,1H3
• InChI Key： OJNHPSZKKXOKBB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 309.96633
• Monoisotopic Mass: 309.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 433.2°C at 760 mmHg
• Flash Point: 215.8°C
• Refractive Index: 1.607
• PSA: 34.14
• LogP: 4.67110